Cas no 311800-80-3 (4-fluoro-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 4-fluoro-N-(4-sulfamoylphenyl)benzamide
• CAS No: 311800-80-3
• MF: C₁₃H₁₁FN₂O₃S
• MW: 294.301445245743
• CID: 5757375
• PubChem ID: 684981
• Update Time: 2025-05-26

4-fluoro-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• STK414079
• Oprea1_609765
• AB00077628-01
• SR-01000518832-1
• Z27682742
• SR-01000518832
• BDBM50068219
• CHEMBL3403319
• EN300-1618329
• 311800-80-3
• Oprea1_468114
• AKOS001702466
• Cambridge id 5263170
• 4-fluoro-N-(4-sulfamoylphenyl)benzamide
• Benzamide, N-[4-(aminosulfonyl)phenyl]-4-fluoro-

• Inchi： 1S/C13H11FN2O3S/c14-10-3-1-9(2-4-10)13(17)16-11-5-7-12(8-6-11)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19)
• InChI Key： SWJJWJLTFFSLLV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=CC=1)F)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 294.04744155g/mol
• Monoisotopic Mass: 294.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• pka: 9.87±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-fluoro-N-(4-sulfamoylphenyl)benzamide

Comprehensive Analysis of 4-fluoro-N-(4-sulfamoylphenyl)benzamide (CAS No. 311800-80-3): Properties, Applications, and Research Insights

The compound 4-fluoro-N-(4-sulfamoylphenyl)benzamide (CAS No. 311800-80-3) is a fluorinated benzamide derivative with a sulfamoylphenyl moiety, attracting significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluoro substituent and sulfamoyl group, contribute to its potential as a versatile intermediate in drug discovery. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries such as "4-fluoro-N-(4-sulfamoylphenyl)benzamide solubility" and "CAS 311800-80-3 suppliers."

From a structural perspective, 4-fluoro-N-(4-sulfamoylphenyl)benzamide exhibits a planar benzamide core with a fluorine atom at the para position, enhancing its electronic properties. The sulfamoylphenyl group introduces hydrogen-bonding capabilities, making it valuable for target-specific interactions. Researchers often investigate its "crystal structure" and "NMR spectra" to validate purity, as these parameters are critical for reproducibility in medicinal chemistry projects. Recent studies highlight its role as a precursor for kinase inhibitors, aligning with trending topics like "targeted cancer therapies" and "small-molecule drug design."

The synthesis of CAS 311800-80-3 typically involves coupling reactions between 4-fluorobenzoic acid derivatives and 4-aminobenzenesulfonamide, followed by purification via recrystallization. Optimizing "reaction yield" and "scalability" remains a focus for industrial applications, as demand grows for high-purity batches in contract research organizations (CROs). Analytical techniques such as HPLC and LC-MS are employed to ensure compliance with "ICH guidelines," a frequently searched term in quality control discussions.

In pharmacological contexts, 4-fluoro-N-(4-sulfamoylphenyl)benzamide has shown promise in modulating enzyme activity, particularly carbonic anhydrases—a hotspot for "diuretic drug development." Its sulfonamide moiety mimics endogenous ligands, a feature explored in virtual screening workflows. Notably, its "logP value" and "metabolic stability" data are often queried by researchers evaluating bioavailability, reflecting the compound's relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Beyond therapeutics, this compound finds utility in material science, where its "fluorescence properties" are investigated for sensor applications. The fluorine atom enhances photostability, a sought-after trait in "bioimaging probes." Suppliers emphasize its storage conditions (2-8°C, desiccated) and "MSDS documentation" to address safety concerns without compromising regulatory compliance.

As the scientific community prioritizes "green chemistry," alternative synthetic routes for 311800-80-3 using catalytic methods or solvent-free systems are gaining traction. Patent databases reveal its inclusion in "combinatorial libraries," underscoring its role in high-throughput screening. For researchers, accessing "technical data sheets" or "custom synthesis services" is simplified through specialized chemical platforms, bridging the gap between innovation and commercialization.

In summary, 4-fluoro-N-(4-sulfamoylphenyl)benzamide (CAS No. 311800-80-3) exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its alignment with trending search terms like "preclinical candidates" and "structure-activity relationships" ensures continued relevance in both academic and industrial spheres, fostering advancements in life sciences and beyond.